Cas no 501418-87-7 (Benzene, 2-(chloromethyl)-1,3-dinitro-)

• Product Name: Benzene, 2-(chloromethyl)-1,3-dinitro-
• CAS No: 501418-87-7
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 1565819
• Update Time: 2024-08-24

Benzene, 2-(chloromethyl)-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(chloromethyl)-1,3-dinitro-

• Inchi： 1S/C7H5ClN2O4/c8-4-5-6(9(11)12)2-1-3-7(5)10(13)14/h1-3H,4H2
• InChI Key： AGDSWFNOJJICKR-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=CC([N+]([O-])=O)=C1CCl

Computed Properties

• Exact Mass: 215.99385

Experimental Properties

• Density: 1.538±0.06 g/cm3(Predicted)
• Boiling Point: 321.1±27.0 °C(Predicted)
• PSA: 86.28